Sodium alginate

Specification

• Description: Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. ; Sodium Alginate is the sodium salt of alginic acid, extracted from sea weeds. It is generally used as a stabilizer and thickener in the food industry.; Sodium Alginate is the sodium salt form of alginic acid and gum mainly extracted from the cell walls of brown algae, with chelating activity. Upon oral administration, sodium alginate binds to and blocks the intestinal absorption of various radioactive isotopes, such as radium Ra 226 (Ra-226) and strontium Sr 90 (Sr-90).; Salts and esters of ALGINIC ACID that are used as HYDROGELS; DENTAL IMPRESSION MATERIALS, and as absorbent materials for surgical dressings (BANDAGES, HYDROCOLLOID). They are also used to manufacture MICROSPHERES and NANOPARTICLES for DIAGNOSTIC REAGENT KITS and DRUG DELIVERY SYSTEMS.
• CAS No.: 9005-38-3
• Molecular Formula: C6H9NaO7
• Molecular Weight: 216.12 g/mol
• IUPAC Name: sodium;(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylate
• Standard InChI: InChI=1S/C6H10O7.Na/c7-1-2(8)4(5(10)11)13-6(12)3(1)9;/h1-4,6-9,12H,(H,10,11);/q;+1/p-1/t1-,2+,3+,4-,6?;/m0./s1
• Standard InChI Key: MSXHSNHNTORCAW-KSSASCOMSA-M
• Isomeric SMILES: [C@@H]1([C@H]([C@H](OC([C@@H]1O)O)C(=O)[O-])O)O.[Na+]
• SMILES: C1(C(C(OC(C1O)O)C(=O)[O-])O)O.[Na+]
• Canonical SMILES: C1(C(C(OC(C1O)O)C(=O)[O-])O)O.[Na+]
• Colorform: Cream-colored powder; Filamentous or granular solid or powde